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Compound of Interest

Compound Name:
1-(4-Chlorobenzyl)-4-methyl-1H-

pyrazol-5-amine

CAS No.: 1015846-01-1

Cat. No.: B1460717

Get Quote

Executive Summary
The compound 1-(4-Chlorobenzyl)-4-methyl-1H-pyrazol-5-amine represents a high-value

"privileged structure" in modern agrochemical discovery. Unlike the widely commercialized

pyrazole-5-carboxamide acaricides (e.g., Tebufenpyrad, Tolfenpyrad) where the pyrazole acts

as the acyl donor, this scaffold positions the pyrazole as the amine donor.

This structural inversion allows access to "Reverse Amide" and "Urea-linked" libraries,

exploring novel chemical space around the mitochondrial Complex I (MET I) binding pocket

and GABA-gated chloride channels. This guide details the scalable synthesis, derivatization

strategies, and biological validation protocols for this scaffold.
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Property Specification

IUPAC Name
1-[(4-chlorophenyl)methyl]-4-methyl-1H-pyrazol-

5-amine

Molecular Formula C₁₁H₁₂ClN₃

Molecular Weight 221.69 g/mol

Physical State Off-white to pale yellow crystalline solid

Solubility
Soluble in DMSO, DMF, MeOH; Low solubility in

water

pKa (Conjugate Acid) ~3.5–4.0 (Weakly basic amine)

Key Functional Groups
Primary amine (C5), N-Benzyl moiety (N1),

Methyl group (C4)

Structural Significance (SAR Logic)
N1-(4-Chlorobenzyl): Provides lipophilic bulk essential for occupying the hydrophobic pocket

of the target receptor (e.g., the quinone binding site in Complex I). The para-chloro

substituent enhances metabolic stability against oxidative degradation.

C4-Methyl: A critical steric handle. In many active pyrazoles, a C4-substituent (Cl, Me, Et)

prevents rapid metabolism of the pyrazole ring and induces a twisted conformation favorable

for binding.

C5-Amine: The reactive handle for library synthesis (amides, ureas, sulfonamides).

Protocol 1: Scalable Synthesis of the Scaffold
Objective: Synthesize 1-(4-Chlorobenzyl)-4-methyl-1H-pyrazol-5-amine on a multigram scale

using a convergent cyclocondensation strategy.

Reaction Scheme Logic
The synthesis relies on the Regioselective Cyclocondensation of a substituted hydrazine with

an
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-functionalized acrylonitrile. The use of 2-(ethoxymethylene)propanenitrile ensures the
introduction of the C4-methyl group and the C5-amine.

Materials
Reagent A: 4-Chlorobenzylhydrazine dihydrochloride (CAS 2787-93-1)

Reagent B: 2-(Ethoxymethylene)propanenitrile (Substrate for C3-C4 fragment)

Base: Triethylamine (Et₃N) or Sodium Ethoxide (NaOEt)

Solvent: Ethanol (absolute)

Step-by-Step Methodology
Hydrazine Activation:

In a 500 mL round-bottom flask equipped with a reflux condenser, suspend 4-

Chlorobenzylhydrazine dihydrochloride (10.0 g, 43.6 mmol) in Ethanol (150 mL).

Add Triethylamine (13.4 mL, 96 mmol) dropwise at 0°C to liberate the free hydrazine. Stir

for 30 min.

Cyclocondensation:

Add 2-(ethoxymethylene)propanenitrile (5.2 g, 48 mmol) dropwise to the reaction mixture.

Note: The reaction is exothermic. Maintain temperature <20°C during addition to prevent

polymerization.

Reflux:

Heat the mixture to reflux (78°C) for 6–8 hours. Monitor via TLC (50% EtOAc/Hexane).

The starting hydrazine spot should disappear.

Workup:

Cool to room temperature.[1] Concentrate the solvent under reduced pressure to ~20%

volume.
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Pour the residue into ice-cold water (200 mL). The product typically precipitates as a solid.

If oil forms, extract with Ethyl Acetate (3 x 50 mL), dry over Na₂SO₄, and concentrate.

Purification:

Recrystallize from Ethanol/Water (9:1) or purify via flash column chromatography (SiO₂,

Gradient: 0→60% EtOAc in Hexanes).

Yield Target: >75% (approx. 7.2 g).

Protocol 2: Derivatization (Library Generation)
Objective: Convert the scaffold into a "Reverse Amide" MET I inhibitor library.

Mechanism
The 5-amino group is relatively non-nucleophilic due to the electron-withdrawing nature of the

pyrazole ring (heteroaromatic amine). Standard Schotten-Baumann conditions often fail. We

utilize a Base-Catalyzed Acylation approach.

Workflow
Dissolution: Dissolve the scaffold (1.0 eq) in anhydrous THF.

Deprotonation (Optional for low reactivity): Add NaH (1.1 eq) at 0°C if the acid chloride is

sterically hindered. For standard chlorides, Pyridine (2.0 eq) is sufficient.

Coupling: Add the diverse Acid Chloride (1.1 eq) dropwise.

R-COCl candidates: 4-tert-butylbenzoyl chloride (Tebufenpyrad mimic), 3-

trifluoromethylbenzoyl chloride, nicotinyl chlorides.

Heating: Heat to 60°C for 4 hours.

Isolation: Quench with saturated NaHCO₃. Extract with DCM.
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Protocol 3: Mitochondrial Complex I Inhibition
Assay
Objective: Validate the biological activity of the synthesized derivatives. Rationale: Pyrazoles

with lipophilic N-substituents are classic inhibitors of NADH:ubiquinone oxidoreductase

(Complex I).

Reagents
Mitochondrial Source: Isolated mitochondria from Musca domestica (Housefly) or Bovine

Heart (commercial surrogate).

Substrate: NADH (100 µM).

Electron Acceptor: Decylubiquinone (DCUB, 50 µM).

Probe: DCIP (2,6-Dichlorophenolindophenol) - acts as the terminal electron acceptor for

colorimetric readout.

Assay Procedure
Preparation: Dilute test compounds in DMSO (Final assay concentration of DMSO < 1%).

Incubation: Mix mitochondrial protein (10 µg/mL) with test compound in Assay Buffer (25 mM

K-phosphate, pH 7.4, 3 mM MgCl₂). Incubate for 10 min at 25°C.

Initiation: Add Antimycin A (to block Complex III) and KCN (to block Complex IV). Add NADH

and Decylubiquinone.

Measurement: Monitor the reduction of DCIP at 600 nm (extinction coefficient 21 mM⁻¹cm⁻¹)

for 5 minutes.

Calculation:

Slope (Rate) =

.
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Calculate % Inhibition relative to solvent control.

Validation: Use Rotenone or Tebufenpyrad as a positive control (IC₅₀ expected in

nanomolar range).

Visualization: Synthesis & Mode of Action[3][4]
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Caption: Figure 1. Convergent synthesis of the 5-aminopyrazole scaffold and divergent

pathways for library generation.
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Caption: Figure 2. Dual Mode of Action potential. The scaffold allows access to both MET I

inhibitors (via amides) and GABA antagonists (via specific substitution patterns).

Safety & Handling
Toxicology Warning: Pyrazole derivatives are potent mitochondrial toxins. They can cause

severe ocular damage and are toxic if swallowed or inhaled.

PPE: Full chemical resistant gloves (Nitrile > 0.11mm), safety goggles, and lab coat are

mandatory. Handle only in a fume hood.

Waste Disposal: Segregate as halogenated organic waste. Do not release into drains (high

aquatic toxicity expected).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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